Cas no 1805027-36-4 (2-Bromo-4-nitropyridine-3-carbonyl chloride)

• Product Name: 2-Bromo-4-nitropyridine-3-carbonyl chloride
• CAS No: 1805027-36-4
• MF: C₆H₂BrClN₂O₃
• MW: 265.448679447174
• CID: 4901801
• Update Time: 2025-07-21

2-Bromo-4-nitropyridine-3-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-nitropyridine-3-carbonyl chloride

• Inchi： 1S/C6H2BrClN2O3/c7-5-4(6(8)11)3(10(12)13)1-2-9-5/h1-2H
• InChI Key： JXONAZGMKOTMPT-UHFFFAOYSA-N
• SMILES： BrC1C(C(=O)Cl)=C(C=CN=1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 232
• XLogP3: 2.2
• Topological Polar Surface Area: 75.8

Additional information on 2-Bromo-4-nitropyridine-3-carbonyl chloride

Introduction to 2-Bromo-4-nitropyridine-3-carbonyl chloride (CAS No. 1805027-36-4)

2-Bromo-4-nitropyridine-3-carbonyl chloride, identified by the Chemical Abstracts Service Number (CAS No.) 1805027-36-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound serves as a versatile intermediate in the synthesis of various heterocyclic derivatives, particularly those involving pyridine moieties. Its unique structural features, including the presence of both bromo and nitro substituents, make it a valuable building block for further functionalization, enabling the development of novel bioactive molecules.

The bromo and nitro functional groups in 2-Bromo-4-nitropyridine-3-carbonyl chloride contribute to its reactivity, allowing for diverse chemical transformations such as nucleophilic substitution, cross-coupling reactions, and condensation processes. These properties are particularly useful in medicinal chemistry, where such intermediates are often employed to construct complex drug molecules with targeted biological activities. The carbonyl chloride moiety further enhances its utility by facilitating reactions like amide bond formation, which is a common strategy in peptide and protein drug development.

In recent years, there has been a surge in research focused on developing new therapeutic agents derived from pyridine-based scaffolds. Pyridines are ubiquitous in biologically active compounds due to their ability to mimic nitrogen-containing heterocycles found in natural products and pharmacologically relevant molecules. Among these derivatives, 2-Bromo-4-nitropyridine-3-carbonyl chloride has emerged as a key intermediate in the synthesis of small-molecule inhibitors targeting various disease pathways.

One notable application of 2-Bromo-4-nitropyridine-3-carbonyl chloride is in the development of kinase inhibitors, which play a crucial role in treating cancers and inflammatory diseases. The bromo group provides a handle for palladium-catalyzed cross-coupling reactions, allowing for the introduction of aryl or heteroaryl groups that can modulate enzyme activity. Additionally, the nitro group can be reduced to an amine, enabling further derivatization into more complex structures. These modifications have been exploited to design molecules with improved selectivity and efficacy.

Another area where 2-Bromo-4-nitropyridine-3-carbonyl chloride has shown promise is in the synthesis of antiviral agents. The pyridine core is a common feature in many antiviral drugs due to its ability to interact with viral enzymes and proteins. Researchers have utilized this compound to develop novel inhibitors targeting viral proteases and polymerases. The versatility of 2-Bromo-4-nitropyridine-3-carbonyl chloride allows for the rapid construction of libraries of compounds that can be screened for antiviral activity.

The pharmaceutical industry has also explored the use of 2-Bromo-4-nitropyridine-3-carbonyl chloride in the development of central nervous system (CNS) drugs. Pyridine derivatives have been found to interact with neurotransmitter receptors and ion channels, making them suitable candidates for treating neurological disorders such as Alzheimer's disease and Parkinson's disease. By leveraging the reactivity of this intermediate, chemists have been able to synthesize novel analogs with enhanced pharmacokinetic profiles.

Agrochemical applications of 2-Bromo-4-nitropyridine-3-carbonyl chloride are equally noteworthy. The compound serves as a precursor in the synthesis of herbicides and fungicides that target specific enzymes involved in plant growth regulation. The ability to introduce various functional groups into the pyridine scaffold allows for fine-tuning of biological activity, leading to more effective crop protection agents.

The synthetic utility of 2-Bromo-4-nitropyridine-3-carbonyl chloride extends beyond pharmaceuticals and agrochemicals. It has been employed in materials science for the development of organic electronic materials, including light-emitting diodes (LEDs) and organic photovoltaics (OPVs). The conjugated system provided by the pyridine ring enhances electron delocalization, making these materials attractive for optoelectronic applications.

In conclusion, 2-Bromo-4-nitropyridine-3-carbonyl chloride (CAS No. 1805027-36-4) is a multifunctional intermediate with broad applications across multiple industries. Its unique structural features enable diverse chemical transformations, making it indispensable in drug discovery, agrochemical synthesis, and materials science. As research continues to uncover new therapeutic targets and technological advancements demand innovative materials, compounds like this will remain at the forefront of scientific innovation.